Cas no 1420850-54-9 ((3-Methylpiperazin-1-yl)-thiophen-3-ylmethanone)

• Product Name: (3-Methylpiperazin-1-yl)-thiophen-3-ylmethanone
• CAS No: 1420850-54-9
• MF: C₁₀H₁₄N₂OS
• MW: 210.295960903168
• CID: 2172134
• Update Time: 2023-08-05

(3-Methylpiperazin-1-yl)-thiophen-3-ylmethanone Chemical and Physical Properties

Names and Identifiers

• (3-Methylpiperazin-1-yl)(thiophen-3-yl)methanone hydrochloride
• 3-methyl-1-(thiophene-3-carbonyl)piperazine
• (3-Methylpiperazin-1-yl)-thiophen-3-ylmethanone

• Inchi： 1S/C10H14N2OS/c1-8-6-12(4-3-11-8)10(13)9-2-5-14-7-9/h2,5,7-8,11H,3-4,6H2,1H3
• InChI Key： XZBLVUYPBBPIQT-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(N1CCNC(C)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 222
• Topological Polar Surface Area: 60.6